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Compound of Interest

Compound Name: 1-Dodecanol-d1

Cat. No.: B12294973

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
deuterated 1-dodecanol, with a particular focus on 1-dodecanol-d25. For comparative
purposes, data for non-deuterated 1-dodecanol is also presented. This document is intended to
serve as a valuable resource for researchers and professionals in drug development and other
scientific fields where isotopically labeled compounds are utilized.

Quantitative Physical Data

The following table summarizes the key physical properties of 1-dodecanol and its deuterated
analogue, 1-dodecanol-d25. This allows for a direct comparison of the impact of deuteration on
these fundamental characteristics.
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1-Dodecanol (Non-

Physical Characteristic 1-Dodecanol-d25
deuterated)

Molecular Formula C12H260 C12HD250

Molecular Weight 186.34 g/mol 211.49 g/mol

Melting Point 22-26 °C 22-26 °C

Boiling Point 260-262 °C 260-262 °C

Density 0.833 g/mL at 25 °C 0.931 g/mL at 25 °C

Refractive Index n20/D 1.442 n20/D 1.437

Experimental Protocols for Physical
Characterization

The determination of the physical characteristics of deuterated compounds like 1-dodecanol-
d25 follows standard laboratory procedures for organic compounds. The following are detailed
methodologies for the key experiments.

2.1. Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
crystalline solids, this is typically a narrow range.

e Apparatus: Melting point apparatus (e.g., Mel-Temp or similar digital device), capillary tubes
(sealed at one end), thermometer.

e Procedure:

o Asmall, finely powdered sample of the deuterated 1-dodecanol is packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.
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2.2.

The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.

For accuracy, the determination is repeated at least twice, and the average value is
reported.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid.

o Apparatus: Thiele tube or a distillation apparatus, small test tube, capillary tube (sealed at

one end), thermometer, heating source (e.g., Bunsen burner or heating mantle).

e Procedure (Thiele Tube Method):

[¢]

A small amount of the liquid deuterated 1-dodecanol is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube with the open
end submerged in the liquid.

The test tube is attached to a thermometer and placed in a Thiele tube containing a high-
boiling point oil (e.g., mineral oil).

The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand
and escape as a stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.

The heating is then discontinued, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.
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2.3. Determination of Density

Density is the mass of a substance per unit volume.

o Apparatus: Pycnometer (a small glass flask of known volume), analytical balance.
e Procedure:

o The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance (ma).

o The pycnometer is filled with the deuterated 1-dodecanol, ensuring no air bubbles are
trapped, and its mass is measured (mz).

o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.g., deionized water) at the same temperature, and its mass is determined (ms).

o The density of the deuterated 1-dodecanol (p) is calculated using the formula: p = [(m:2 -
m1) / (ms - m1)] x p_water where p_water is the density of water at the experimental
temperature.

2.4. Determination of Refractive Index

The refractive index of a substance is a measure of how much the path of light is bent, or
refracted, when entering the material.

o Apparatus: Abbe refractometer, light source (typically a sodium lamp), dropper.
e Procedure:

o The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

o Afew drops of the deuterated 1-dodecanol are placed on the surface of the measuring
prism using a dropper.

o The prism is closed, and the light source is switched on.
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o The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

o The control knob is turned to move the dividing line to the center of the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is taken should also be recorded, as the refractive index is temperature-
dependent.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of
deuterated 1-dodecanol.
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Caption: Workflow for the physical characterization of deuterated 1-dodecanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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